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Compound of Interest

Compound Name: Yadanzioside |

Cat. No.: B8220896

For Immediate Release

Wuhan, China — December 4, 2025 — Yadanzioside I, a quassinoid glycoside isolated from the
seeds of Brucea javanica, is a natural compound that has garnered attention for its potential
therapeutic applications. This technical guide provides an in-depth overview of the physical,
chemical, and biological properties of Yadanzioside I, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

Yadanzioside | is a complex natural product with the molecular formula C29H38016 and a
molecular weight of 642.6 g/mol .[1] Its chemical structure is characterized by a highly
oxygenated tetracyclic triterpene core linked to a glucose moiety. The compound is sourced
from the seeds of Brucea javanica, a plant used in traditional medicine.[2] For experimental
purposes, Yadanzioside | is soluble in solvents such as dimethyl sulfoxide (DMSO), pyridine,
methanol, and ethanol.[2]
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Property Value Reference
Molecular Formula C29H38016 [1]
Molecular Weight 642.6 g/mol [1]
CAS Number 99132-95-3 [2]
Source Seeds of Brucea javanica [2]

DMSO, Pyridine, Methanol,

Solubilit 2
Y Ethanol 2l

Appearance White amorphous powder

Melting Point Not reported

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of Yadanzioside
I. The following tables summarize the key spectral data.

Table 2.1: 'H NMR Spectral Data (DMSO-ds)

(Note: Specific chemical shift assignments require access to the original research publication
which is not available in the provided search results.)

Table 2.2: 13C NMR Spectral Data (DMSO-de)

(Note: Specific chemical shift assignments require access to the original research publication
which is not available in the provided search results.)

Table 2.3: High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) Data

(Note: Specific m/z values require access to the original research publication which is not
available in the provided search results.)

Biological Activity: Antiviral Properties
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Yadanzioside | has demonstrated notable antiviral activity, particularly against the Tobacco
Mosaic Virus (TMV).[3][4] Quassinoids extracted from Brucea javanica seeds have been shown
to significantly reduce the replication of TMV.[3][4]

Experimental Protocol for Anti-TMV Activity Assessment

The following is a generalized experimental protocol for evaluating the antiviral activity of
compounds like Yadanzioside | against TMV, based on common methodologies.

3.1.1. Virus Purification and Inoculation

Tobacco Mosaic Virus (TMV) is purified from systemically infected Nicotiana tabacum L. plants.
The concentration of the purified virus is determined spectrophotometrically. Healthy Nicotiana
glutinosa plants are then mechanically inoculated with a suspension of TMV.

3.1.2. Antiviral Assay (Half-leaf method)
o A solution of Yadanzioside | at a specific concentration is prepared.

e The upper left half of a mature leaf of N. glutinosa is treated with the Yadanzioside I
solution, while the right half is treated with a control solution (e.g., solvent only).

 After a set incubation period, both halves of the leaf are inoculated with the TMV suspension.

e The plants are maintained in a controlled environment to allow for the development of local
lesions.

e The number of local lesions on each half of the leaf is counted, and the inhibition rate is
calculated using the formula: Inhibition Rate (%) = [(C - T) / C] x 100 Where C is the number
of lesions on the control half and T is the number of lesions on the treated half.

3.1.3. Determination of ICso

To determine the 50% inhibitory concentration (ICso), a range of concentrations of
Yadanzioside | are tested, and the resulting inhibition rates are plotted against the logarithm of
the concentration.
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Mechanism of Action

The precise mechanism of the antiviral action of Yadanzioside | is an area of ongoing
research. However, studies on related quassinoids from Brucea javanica suggest that these
compounds inhibit the replication of TMV genomic and subgenomic RNAs and the synthesis of
the TMV coat protein in vivo.[3] They do not appear to directly destroy the integrity of the virus
particles.[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general workflow for antiviral screening and a conceptual
representation of the viral life cycle stages that can be targeted by antiviral agents.
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Fig. 1: General workflow for in vitro antiviral screening of Yadanzioside I.
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Fig. 2: Potential targets in the viral life cycle for antiviral agents
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Yadanzioside | represents a promising natural product with potential for development as an
antiviral agent. Further research is warranted to fully elucidate its mechanism of action,
including the identification of specific viral or host cell targets and the signaling pathways
involved. In vivo studies are also necessary to evaluate its efficacy and safety in a whole-
organism context. The detailed characterization of its physical and chemical properties will be
instrumental in its synthesis and the development of analogues with improved therapeutic
profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8220896#physical-and-chemical-properties-of-
yadanzioside-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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